Cas no 1824192-32-6 (3-Methyl-2-(oxiran-2-yl)-1-benzofuran)
3-Methyl-2-(oxiran-2-yl)-1-benzofuran Chemical and Physical Properties
Names and Identifiers
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- 1824192-32-6
- 3-methyl-2-(oxiran-2-yl)-1-benzofuran
- EN300-1828025
- 3-Methyl-2-(oxiran-2-yl)-1-benzofuran
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- Inchi: 1S/C11H10O2/c1-7-8-4-2-3-5-9(8)13-11(7)10-6-12-10/h2-5,10H,6H2,1H3
- InChI Key: PXIQMLSCPNHSTM-UHFFFAOYSA-N
- SMILES: O1CC1C1=C(C)C2C=CC=CC=2O1
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.7Ų
3-Methyl-2-(oxiran-2-yl)-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1828025-0.05g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-0.1g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-0.25g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-0.5g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-1.0g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1828025-2.5g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-5.0g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1828025-10.0g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1828025-1g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1828025-5g |
3-methyl-2-(oxiran-2-yl)-1-benzofuran |
1824192-32-6 | 5g |
$3645.0 | 2023-09-19 |
3-Methyl-2-(oxiran-2-yl)-1-benzofuran Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 3-Methyl-2-(oxiran-2-yl)-1-benzofuran
Comprehensive Overview of 3-Methyl-2-(oxiran-2-yl)-1-benzofuran (CAS No. 1824192-32-6): Properties, Applications, and Research Insights
The compound 3-Methyl-2-(oxiran-2-yl)-1-benzofuran (CAS No. 1824192-32-6) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material sciences. This benzofuran derivative features a methyl group at the 3-position and an oxirane (epoxide) ring at the 2-position, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its reactivity and stereochemical properties, which are critical for designing novel bioactive compounds.
In the context of current trends, the demand for functionalized benzofurans like 3-Methyl-2-(oxiran-2-yl)-1-benzofuran has surged, driven by their role in drug discovery. Searches for "epoxide-containing heterocycles" and "benzofuran scaffold applications" have spiked in scientific databases, reflecting the compound's relevance. Its oxirane ring offers a reactive site for nucleophilic attacks, enabling the synthesis of complex molecules with potential therapeutic benefits, such as anti-inflammatory or antimicrobial agents.
From a synthetic perspective, CAS No. 1824192-32-6 is often explored for its ring-opening reactions, a topic frequently queried in academic forums. The compound’s stereoselective transformations are also a hot topic, as they align with the growing emphasis on green chemistry and atom-economical processes. Researchers are investigating its use in catalyzed asymmetric synthesis, a field gaining traction due to its efficiency in producing enantiomerically pure compounds.
Beyond pharmaceuticals, 3-Methyl-2-(oxiran-2-yl)-1-benzofuran has potential in material science, particularly in polymer chemistry. Its benzofuran core can contribute to the development of photoactive materials, a niche with rising interest for applications in OLEDs and sensors. Queries like "benzofuran-based polymers" and "epoxide functionalization in materials" highlight this intersection of chemistry and engineering.
In summary, 3-Methyl-2-(oxiran-2-yl)-1-benzofuran (CAS No. 1824192-32-6) represents a multifaceted compound with broad utility. Its structural features and reactivity make it a valuable asset in both medicinal and material chemistry, addressing contemporary challenges in sustainable synthesis and advanced material design. As research progresses, this compound is poised to play a pivotal role in innovative scientific breakthroughs.
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